Cas no 39115-95-2 (4-Iodobenzhydrazide)

• Product Name: 4-Iodobenzhydrazide
• CAS No: 39115-95-2
• MF: C₇H₇IN₂O
• MW: 262.047753572464
• MDL: MFCD00270107
• CID: 310571
• PubChem ID: 306104
• Update Time: 2025-10-29

4-Iodobenzhydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Iodobenzohydrazide
• 4-Iodobenzhydrazide
• 4-iodobenzoic acid hydrazide
• Benzoic acid, 4-iodo-,hydrazide
• 4-Iodobenzenecarbohydrazide
• CHEMBL3091864
• AKOS000295911
• NSC 203430
• CS-0157513
• SB85925
• SCHEMBL1363640
• 4-iodanylbenzohydrazide
• EN300-1262914
• 4-iodobenzoylhydrazine
• 39115-95-2
• A824409
• 4-Iodobenzoic acid, hydrazide
• 4 Iodo benzohydrazide
• ZVFGHUJYTXEOSI-UHFFFAOYSA-N
• NSC203430
• 4-Iodo Benzoyl Hydrazine
• NSC-203430
• FT-0676455
• J-515570
• DTXSID10308403
• 4-iodo-benzoic acid hydrazide
• 12Y-0812
• MFCD00270107
• SY035584
• benzoylhydrazine, P-iodo
• STK037029

• MDL： MFCD00270107
• Inchi： 1S/C7H7IN2O/c8-6-3-1-5(2-4-6)7(11)10-9/h1-4H,9H2,(H,10,11)
• InChI Key： ZVFGHUJYTXEOSI-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(NN)=O)=CC=1

Computed Properties

• Exact Mass: 261.96000
• Monoisotopic Mass: 261.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.884
• Melting Point: 173 °C
• Boiling Point: 370.1 ℃ at 760 mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.665
• PSA: 55.12000
• LogP: 1.98590

4-Iodobenzhydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Iodobenzhydrazide

4-Iodobenzhydrazide (CAS No. 39115-95-2): A Comprehensive Overview

4-Iodobenzhydrazide (CAS No. 39115-95-2) is a versatile organic compound that has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique chemical structure, which consists of a benzene ring substituted with an iodine atom and a hydrazide group. The combination of these functional groups endows 4-Iodobenzhydrazide with a range of interesting properties that make it a valuable reagent in both academic and industrial settings.

The chemical structure of 4-Iodobenzhydrazide is represented by the formula C₇H₇N₂O₂I. The presence of the iodine atom provides a handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The hydrazide group, on the other hand, is known for its reactivity in various coupling reactions, particularly in the formation of hydrazones and azines. These properties have led to its widespread use in the development of new materials and pharmaceutical compounds.

In the pharmaceutical industry, 4-Iodobenzhydrazide has been explored as a key intermediate in the synthesis of several drugs and drug candidates. One notable application is in the development of antitumor agents. Recent studies have shown that derivatives of 4-Iodobenzhydrazide exhibit potent anticancer activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of 4-Iodobenzhydrazide-based compounds demonstrated significant inhibition of tumor growth in both in vitro and in vivo models. This finding highlights the potential of 4-Iodobenzhydrazide as a lead compound for further drug development.

Beyond its pharmaceutical applications, 4-Iodobenzhydrazide has also found use in materials science. The compound's ability to form stable complexes with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. A recent study published in the journal Advanced Materials demonstrated that 4-Iodobenzhydrazide-based MOFs exhibited exceptional stability and high surface area, making them promising candidates for gas separation and storage applications.

In addition to its use as a building block for more complex molecules, 4-Iodobenzhydrazide has been investigated for its potential as a ligand in coordination chemistry. The ability to form stable complexes with various metal ions makes it an attractive candidate for the design of new catalysts and functional materials. A study published in Inorganic Chemistry reported that 4-Iodobenzhydrazide-based complexes showed enhanced catalytic activity in several important reactions, such as hydrogenation and oxidation processes.

The synthetic versatility of 4-Iodobenzhydrazide has also been leveraged in the development of new analytical methods. For example, researchers have utilized the compound's reactivity to develop sensitive and selective assays for detecting trace amounts of specific analytes. A recent publication in Analytical Chemistry described a method using 4-Iodobenzhydrazide-based derivatives to detect low concentrations of heavy metals in environmental samples with high accuracy and precision.

In conclusion, 4-Iodobenzhydrazide (CAS No. 39115-95-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable reagent for both academic research and industrial processes. As ongoing research continues to uncover new properties and applications, it is clear that 4-Iodobenzhydrazide will remain an important compound in the fields of pharmaceuticals, materials science, and chemical synthesis.